Cas no 67911-21-1 (6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione)
![6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione structure](https://ossimg.kuujia.com/scimg/68000/67911-21-1x500.png)
67911-21-1 structure
Product Name:6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
CAS No:67911-21-1
MF:C7H8O3
MW:140.136622428894
MDL:MFCD09751198
CID:58666
PubChem ID:160871445
Update Time:2025-04-18
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
- Caronicanhydride
- 3,3-Dimethyl-1,2-cyclopropanedicarboxylic Anhydride
- Caronic anhydride
- 3-Oxabicyclo[3.1.0]hexane-2,4-dione, 6,6-dimethyl-
- KSC626S3R
- EBD2585
- QKAHKEDLPBJLFD-UHFFFAOYSA-N
- STK504828
- BBL013304
- TRA0024313
- AM61643
- SY014553
- AB0063990
- AB1006353
- Caronic acid anhydride
- C2596
- 6,6-dimethyl-3-oxabicyclo[3.1.0]hex-2,4-dione
- CS-0015906
- FT-0658766
- EC 614-164-1
- BB 0260142
- 6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione; Caronic anhydride
- NS00007771
- AKOS005171679
- EN300-82369
- DTXSID40438803
- 67911-21-1
- A835932
- 3,3-dimethyl-1,2-cyclopropanedicarboxylic acid anhydride
- DS-17876
- SCHEMBL3381973
- (1R,5S)-6,6-Dimethyl-3-oxabicyclo(3.1.0)hexane-2,4-dione
- 3,3-Dimethyl-1,2-cyclopropane Dicarboxylic Anhydride
- MFCD09751198
- Paxlovid intermediate
- ALBB-007822
- DB-011637
-
- MDL： MFCD09751198
- Inchi： 1S/C7H8O3/c1-7(2)3-4(7)6(9)10-5(3)8/h3-4H,1-2H3
- InChI Key： QKAHKEDLPBJLFD-UHFFFAOYSA-N
- SMILES： O1C(C2C(C1=O)C2(C)C)=O
Computed Properties
- Exact Mass: 140.04700
- Monoisotopic Mass: 140.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.274
- Melting Point: 53.0 to 57.0 deg-C
- Boiling Point: 137°C/14mmHg(lit.)
- Flash Point: 113 ºC
- Refractive Index: 1.499
- PSA: 43.37000
- LogP: 0.34200
- Sensitiveness: Moisture Sensitive
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Customs Data
- HS CODE：2917209090
- Customs Data：
China Customs Code:
2917209090Overview:
HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202433-100g |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione |
67911-21-1 | 95% | 100g |
$107 | 2021-08-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C136700-100g |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione |
67911-21-1 | ≥98.0%(GC) | 100g |
¥696.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C136700-25g |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione |
67911-21-1 | ≥98.0%(GC) | 25g |
¥258.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006704-1g |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione |
67911-21-1 | 97% | 1g |
￥26 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006704-5g |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione |
67911-21-1 | 97% | 5g |
￥30 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006704-25g |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione |
67911-21-1 | 97% | 25g |
￥71 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006704-100g |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione |
67911-21-1 | 97% | 100g |
￥263 | 2024-05-22 | |
| TRC | C184263-100mg |
Caronic anhydride |
67911-21-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C184263-250mg |
Caronic anhydride |
67911-21-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | C184263-500mg |
Caronic anhydride |
67911-21-1 | 500mg |
$ 87.00 | 2023-04-18 |
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:67911-21-1)卡龙酸酐
Order Number:LE5738281
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:67911-21-1)Caronic anhydride
Order Number:sfd8639
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:67911-21-1)6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
Order Number:A835932
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:35
Price ($):220.0
Email:sales@amadischem.com
6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Related Literature
-
Raju S. Thombal,Vrushali H. Jadhav Org. Biomol. Chem. 2015 13 9485
-
Felix Saraci,Victor Quezada-Novoa,P. Rafael Donnarumma,Ashlee J. Howarth Chem. Soc. Rev. 2020 49 7949
67911-21-1 (6,6-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione) Related Products
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